Cas no 27579-05-1 (4-Cyano-4-methylpentanoic acid)

• Product Name: 4-Cyano-4-methylpentanoic acid
• CAS No: 27579-05-1
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 5730059
• PubChem ID: 18737279
• Update Time: 2026-03-11

4-Cyano-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-cyano-4-methylpentanoic acid
• AKOS006386001
• starbld0041179
• SCHEMBL15504
• 4-cyano-4,4-dimethylbutanoic acid
• 27579-05-1
• CBA57905
• F2147-5455
• EN300-114669
• Pentanoic acid, 4-cyano-4-methyl-
• 4-Cyano-4-methylpentanoic acid

• Inchi： 1S/C7H11NO2/c1-7(2,5-8)4-3-6(9)10/h3-4H2,1-2H3,(H,9,10)
• InChI Key： WNXQJKRHMHUFDQ-UHFFFAOYSA-N
• SMILES： OC(CCC(C#N)(C)C)=O

Computed Properties

• Exact Mass: 141.078978594g/mol
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• Density: 1.068±0.06 g/cm3(Predicted)
• Boiling Point: 303.2±25.0 °C(Predicted)
• pka: 4.39±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids

Additional information on 4-Cyano-4-methylpentanoic acid

Introduction to 4-Cyano-4-methylpentanoic acid (CAS No. 27579-05-1)

4-Cyano-4-methylpentanoic acid (CAS No. 27579-05-1) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its distinctive structure, which includes a cyano group and a carboxylic acid functional group, making it an attractive candidate for a wide range of chemical reactions and biological studies.

The molecular formula of 4-Cyano-4-methylpentanoic acid is C₈H₁₃NO₂, and its molecular weight is approximately 151.19 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be advantageous in certain applications where controlled solubility is required.

In the realm of pharmaceutical research, 4-Cyano-4-methylpentanoic acid has shown promise as a building block for the synthesis of bioactive molecules. Recent studies have explored its potential as an intermediate in the development of novel drugs targeting various diseases. For instance, researchers have utilized this compound to synthesize derivatives with enhanced pharmacological properties, such as improved solubility, stability, and bioavailability. These derivatives have been evaluated for their efficacy in treating conditions such as inflammation, cancer, and neurodegenerative disorders.

The cyano group in 4-Cyano-4-methylpentanoic acid can undergo various chemical transformations, making it a valuable starting material for the synthesis of nitriles, amides, and other nitrogen-containing compounds. This versatility has led to its use in the development of new materials with unique properties. For example, the compound has been employed in the synthesis of polymers with enhanced mechanical strength and thermal stability. These polymers have found applications in industries such as electronics, automotive, and aerospace.

In addition to its synthetic utility, 4-Cyano-4-methylpentanoic acid has also been studied for its biological activities. Research has shown that certain derivatives of this compound exhibit anti-inflammatory and antioxidant properties. These properties are attributed to the ability of the cyano group to modulate key biological pathways involved in inflammation and oxidative stress. As a result, there is growing interest in exploring the potential therapeutic applications of these derivatives in the treatment of inflammatory diseases.

The environmental impact of 4-Cyano-4-methylpentanoic acid has also been a subject of investigation. Studies have focused on understanding its biodegradability and potential environmental fate. While preliminary results suggest that the compound is relatively stable under standard environmental conditions, ongoing research aims to develop more sustainable methods for its production and disposal to minimize any potential ecological impact.

In conclusion, 4-Cyano-4-methylpentanoic acid (CAS No. 27579-05-1) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and versatile reactivity make it an important molecule for both academic research and industrial development. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly significant role in advancing various scientific fields.